1-[(5-methyl-3-thienyl)carbonyl]piperidine

• IUPAC Name: (5-methylthiophen-3-yl)-piperidin-1-ylmethanone
• InChI: InChI=1S/C11H15NOS/c1-9-7-10(8-14-9)11(13)12-5-3-2-4-6-12/h7-8H,2-6H2,1H3
• InChI Key: SFZOWYOOKPVREN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CS1)C(=O)N2CCCCC2
• Molecular Formula: C11H15NOS
• Molecular Weight: 209.31 g/mol

Description

1-[(5-methyl-3-thienyl)carbonyl]piperidine, also known as MTCP, is a chemical compound that has been extensively studied in the field of medicinal chemistry. MTCP is a piperidine derivative that has shown potential as a therapeutic agent for the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of 1-[(5-methyl-3-thienyl)carbonyl]piperidine is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine, serotonin, and glutamate. This compound has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its anticonvulsant and antinociceptive effects. This compound has also been shown to decrease the levels of inflammatory cytokines, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

1-[(5-methyl-3-thienyl)carbonyl]piperidine has a number of advantages for lab experiments. It is relatively easy to synthesize and has been extensively studied, which means that there is a large body of literature on its properties and potential applications. However, there are also some limitations to its use in lab experiments. For example, it has a relatively short half-life, which may make it difficult to study its long-term effects.

Future Directions

There are a number of future directions for research on 1-[(5-methyl-3-thienyl)carbonyl]piperidine. One area of interest is its potential use in the treatment of Parkinson's disease and Alzheimer's disease. This compound has also been shown to have potential as an anticonvulsant and antinociceptive agent, which may make it useful for the treatment of epilepsy and chronic pain. Additionally, there is interest in studying the antioxidant properties of this compound and its potential use in the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis of 1-[(5-methyl-3-thienyl)carbonyl]piperidine involves the reaction of 5-methyl-3-thiophenecarboxylic acid with piperidine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction is carried out in anhydrous conditions and yields this compound as a white solid with a melting point of 108-110°C.

Scientific Research Applications

1-[(5-methyl-3-thienyl)carbonyl]piperidine has been extensively studied as a potential therapeutic agent for the treatment of various diseases. It has been shown to have anticonvulsant, antinociceptive, and anti-inflammatory properties. This compound has also been studied for its potential use in the treatment of Parkinson's disease and Alzheimer's disease.